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Compound of Interest

Compound Name: N-Methylhex-5-en-1-amine

Cat. No.: B123507

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate and essential
safety protocols, operational guidance, and disposal plans for N-Methylhex-5-en-1-amine,
ensuring the protection of laboratory personnel and the environment.

Chemical Identifier:

o Name: N-Methylhex-5-en-1-amine

o CAS Number: 55863-02-0

e Molecular Formula: C7H1sN

Hazard Summary: N-Methylhex-5-en-1-amine is a hazardous chemical with the following
classifications:

» Signal Word: Danger

Hazard Statements:

e H225: Highly flammable liquid and vapor.

e H302: Harmful if swallowed.

o H314: Causes severe skin burns and eye damage.
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e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling N-Methylhex-5-en-1-amine due to its
corrosive and flammable nature. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Wear robust, chemical-
resistant gloves. Butyl rubber,
neoprene, or Viton™ gloves )
) o Prevents severe skin burns
Hand Protection are recommended. Nitrile o
and irritation upon contact.
gloves are not recommended
as they offer poor resistance to

amines.

Chemical splash goggles are )
] Protects against severe eye
_ mandatory. A full-face shield o
Eye and Face Protection ) damage and irritation from
should be worn when there is
o ) ) splashes or vapors.
a significant risk of splashing.

A fully-buttoned, chemical-
resistant lab coat must be
) ] worn. Consider a chemical- Protects skin from burns and
Skin and Body Protection ) o
resistant apron and boots for irritation.
larger quantities or when

splashing is likely.

All work should be conducted
in a certified laboratory
chemical fume hood. If there is
) ) a risk of aerosol generation or Prevents respiratory tract
Respiratory Protection ) ] o ] ]
high vapor concentrations, a irritation from inhaling vapors.
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Operational Plan: Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure a safe
laboratory environment.

Handling:
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o Designated Area: Conduct all work with N-Methylhex-5-en-1-amine in a designated and
clearly marked area, such as a chemical fume hood.

e Ventilation: Ensure adequate ventilation to keep vapor concentrations below exposure limits.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools.

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

« Spill Kit: Maintain a spill kit rated for flammable and corrosive liquids in the immediate work
area.

Storage:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

e Incompatibilities: Store away from strong oxidizing agents, acids, and sources of ignition.
o Temperature: Store in a refrigerator.

Disposal Plan

The disposal of N-Methylhex-5-en-1-amine and its contaminated materials must be handled
as hazardous waste.

Waste Collection:

o Container: Collect all waste, including empty containers and contaminated materials (e.g.,
gloves, absorbent pads), in a clearly labeled, compatible hazardous waste container. A
polyethylene container is a suitable option.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

e Segregation: Do not mix with other waste streams unless compatibility is confirmed.
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Disposal Procedure:

o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated area, away from incompatible materials.

¢ Pickup: Arrange for the collection of the hazardous waste by the institution's Environmental
Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.

e Regulations: Follow all institutional, local, state, and federal regulations for hazardous waste
disposal. Do not dispose of down the drain or in the regular trash.

Experimental Workflow: Safe Handling of N-
Methylhex-5-en-1-amine

The following diagram outlines the standard workflow for safely handling N-Methylhex-5-en-1-
amine in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Methylhex-5-en-1-amine.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling N-
Methylhex-5-en-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123507#personal-protective-equipment-for-handling-
n-methylhex-5-en-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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